![molecular formula C6H8ClN3 B102792 6-Chloro-2,5-dimethylpyrimidin-4-amine CAS No. 18260-92-9](/img/structure/B102792.png)
6-Chloro-2,5-dimethylpyrimidin-4-amine
Overview
Description
6-Chloro-2,5-dimethylpyrimidin-4-amine (6-Cl-2,5-DMP) is a pyrimidine-containing molecule that has been studied for its potential as a synthetic building block for a variety of drugs and other compounds. It has been used in the synthesis of a range of pharmaceuticals, including anti-cancer agents and antiviral drugs. 6-Cl-2,5-DMP has also been studied for its potential as an anticonvulsant and anti-inflammatory agent.
Scientific Research Applications
1. Use in Antifungal Agents
- Derivatives of 6-Chloro-2,5-dimethylpyrimidin-4-amine have shown effectiveness as antifungal agents. A study synthesized various compounds containing heterocyclic compounds and tested their biological activity against fungi like Aspergillus terreus and Aspergillus niger. The results indicated significant antifungal effects, especially against Aspergillus terreus, making these compounds potential candidates for developing antifungal drugs (Jafar, Mahdi, Hadwan, & AlameriAmeer, 2017).
2. Antiangiogenic Properties
- Pyrimidine derivatives, including those related to this compound, have been studied for their antiangiogenic properties. Computational docking studies have demonstrated that these compounds exhibit significant binding energy with VEGFR-2 kinase, indicating potential as antiangiogenic agents. This research highlights the therapeutic potential of these compounds in treating diseases where angiogenesis is a critical factor (Jafar & Hussein, 2021).
3. Role in Molecular Recognition and Drug Action
- The study of crystalline forms of 4-amino-5-chloro-2,6-dimethylpyrimidine and its interactions with other compounds has provided insights into the molecular recognition processes critical in pharmaceuticals containing this functionality. This research aids in understanding how drugs interact at the molecular level, which is vital for targeted drug action (Rajam, Muthiah, Butcher, Jasinski, & Glidewell, 2017).
4. Transformations and Synthesis of Pyrimidine Derivatives
- Research into the synthesis and transformation of pyrimidine derivatives, including this compound, has led to the development of new compounds with potential pharmaceutical applications. These studies contribute to the broader understanding of pyrimidine chemistry and its practical applications in drug development (Brown & Lyall, 1964; Brown & Lyall, 1965).
5. Application in Cocrystal Design
- The design of cocrystals involving 4-amino-5-chloro-2,6-dimethylpyrimidine and various carboxylic acids has been explored. This research provides valuable insights into the design of new materials with potential applications in pharmaceuticals and materials science (Rajam, Muthiah, Butcher, Jasinski, & Wikaira, 2018).
Safety and Hazards
Properties
IUPAC Name |
6-chloro-2,5-dimethylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3/c1-3-5(7)9-4(2)10-6(3)8/h1-2H3,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNSWUPHSSBNJIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1Cl)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50171310 | |
Record name | Pyrimidine, 4-amino-6-chloro-2,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50171310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18260-92-9 | |
Record name | Pyrimidine, 4-amino-6-chloro-2,5-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018260929 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyrimidine, 4-amino-6-chloro-2,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50171310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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